Potassium;trifluoro(oxolan-3-ylmethyl)boranuide
Overview
Description
“Potassium;trifluoro(oxolan-3-ylmethyl)boranuide” is a chemical compound with the CAS Number: 1445847-97-1 . It has a molecular weight of 194 . The IUPAC name for this compound is potassium trifluoro((oxetan-3-yloxy)methyl)borate .
Physical and Chemical Properties This compound is typically stored at a temperature of 4 degrees Celsius . It comes in a powder form .
Scientific Research Applications
Carbon-Carbon Bond Forming Processes
Organotrifluoroborates have emerged as a powerful group of reagents for both carbon–carbon bond-forming processes . They provide unique reactivity patterns that complement those of other available organoboron reagents .
Carbon-Heteroatom Bond Forming Processes
In addition to carbon-carbon bond formation, organotrifluoroborates are also used in carbon-heteroatom bond-forming processes . This expands the range of chemical structures that can be synthesized using these reagents .
Cross-Coupling Reactions
Organotrifluoroborates serve as “protected” forms of boronic acids that can be slowly hydrolyzed to their reactive boronate form under basic reaction conditions . This makes them particularly useful in cross-coupling reactions .
Synthesis of Novel Building Blocks
New methods in organotrifluoroborate synthesis have allowed more convenient and selective syntheses of existing substructures, as well as access to novel building blocks that are unknown among other boronic acid surrogates .
Atom Economy
The trifluoroborates are often more atom economical than boronate ester analogues . This means they can produce the desired products with less waste, making the reactions more efficient .
Stability and Shelf-Life
The potassium salts of organotrifluoroborates are reliably stable, monomeric, crystalline solids with indefinite shelf-lives . This contrasts with many boronic acids and boronate esters, which can be less stable .
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with this compound are H315, H319, and H335 . These indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . The precautionary statements associated with this compound include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . These statements provide guidance on how to handle and store the compound safely .
properties
IUPAC Name |
potassium;trifluoro(oxolan-3-ylmethyl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BF3O.K/c7-6(8,9)3-5-1-2-10-4-5;/h5H,1-4H2;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTJFIUMXCLWVDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](CC1CCOC1)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BF3KO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1617543-86-8 |
Source
|
| Record name | potassium trifluoro[(oxolan-3-yl)methyl]boranuide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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